Sodium 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]-2-(pyridin-2-yl)acetate

• IUPAC Name: sodium;2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-2-pyridin-2-ylacetate
• InChI: InChI=1S/C16H23N3O4.Na/c1-16(2,3)23-15(22)19-10-8-18(9-11-19)13(14(20)21)12-6-4-5-7-17-12;/h4-7,13H,8-11H2,1-3H3,(H,20,21);/q;+1/p-1
• InChI Key: NDTQYJIAAWAKPT-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(C2=CC=CC=N2)C(=O)[O-].[Na+]
• Molecular Formula: C16H22N3NaO4
• Molecular Weight: 343.35 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C16H22N3NaO4. Unfortunately, the specific structural details are not available in the searched resources.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 602.7±55.0 °C and a predicted density of 1.217±0.06 g/cm3. The acidity coefficient (pKa) is predicted to be 7.11±0.10.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Learning and Memory Facilitation : A study synthesized derivatives related to the chemical structure of interest and tested their effects on learning and memory facilitation in mice. Compound 6j showed significant improvement in learning and memory, demonstrating the potential therapeutic application of these derivatives in neurological disorders (Li Ming-zhu, 2012).

• Catalytic Activity in Acylation Chemistry : Another research focused on polymethacrylates containing a derivative covalently attached, showcasing effective catalysis in acylation reactions. This indicates the compound's utility in chemical synthesis processes, enhancing reaction efficiencies (Thiemo Mennenga et al., 2015).

• Anticonvulsant Activity : New pyrrolidine-2,5-dione derivatives were synthesized and evaluated for their anticonvulsant activity. Compounds displayed significant protective effects in epilepsy models, suggesting potential use in treating seizure disorders (Sabina Rybka et al., 2017).

Material Science and Chemistry Applications

• Photocatalytic Degradation : The incorporation of pyrazine/piperazine-based guest molecules in uranyl thiophene dicarboxylate coordination polymers was studied for the degradation of organic dyes. This research highlights the compound's application in environmental remediation through photocatalytic activity (Samson Jegan Jennifer & A. Jana, 2017).

• Separation Technologies : The use of Good's buffer HEPES-Na, related to the chemical structure of interest, was explored for the separation of various solvents from their aqueous solutions. This indicates the potential application in industrial separation processes and green chemistry (B. Gupta et al., 2016).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. Its use in drug synthesis and pharmaceutical development suggests it may interact with biological systems, but the specifics would depend on the context of its use.